Cas no 1188-37-0 (N-Acetyl-L-glutamic acid)

• Product Name: N-Acetyl-L-glutamic acid
• CAS No: 1188-37-0
• MF: C₇H₁₁NO₅
• MW: 189.1659
• MDL: MFCD00002802
• CID: 40986
• PubChem ID: 70914

N-Acetyl-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-L-glutamic acid
• Acetyl-L-glutamic acid
• AC-GLU-OH
• Acetyl glutamic acid
• l-glutamicaci
• N-acetyl-Glu
• n-acetylglutamate
• n-acetylglutamic
• n-acetylglutamicacid
• N-ACETYL-L-GLU
• N-Acetyl-L-glutamate
• N-Acetyl-L-Glutamic
• NAcGlu
• N-AC-L-GLU
• Glutamicacid, N-acetyl-, L- (6CI,7CI,8CI)
• L-N-Acetylglutamicacid
• N-Acetyl-L-glutaminic acid
• N-Acetyl-S-glutamicacid
• a-(N-Acetyl)-L-glutamicacid
• N-乙酰-L-谷氨酸
• Acetylglutamic acid
• N-Acetylglutamic acid
• L-Glutamic acid, N-acetyl-
• L-N-Acetylglutamic acid
• (2S)-2-acetamidopentanedioic acid
• Glutamic acid, N-acetyl-, L-
• Glutamic acid, N-acetyl- (6CI,7CI)
• MA61H539YZ
• Glutamic acid, N-acetyl-
• (S)-2-acetamidopentanedioic acid
• RFMMMVDNIPUKGG-YFKPBYRVSA-N
• (S)-2-(acetylamino)pentane
• N-Acetyl-DL-glutamic acid
• MLS002207281
• acetyl-L-glutamate
• (S)-2-(acetylamino)pentanedioate
• NAG
• N-Ac-Glu-OH
• MLSMR
• SMR001306797
• (S)-2-(acetylamino)pentanedioic acid
• Spectrum3_001397
• NLG
• Ac-L-Glu-OH
• N-acetyl L-glutamate
• Spectrum2_001349
• AC-24110
• (2S)-2-acetamidoglutaric acid
• MFCD00002802
• 1188-37-0
• N-ACETYL-S-GLUTAMIC ACID
• Z98654650
• DivK1c_000406
• Tox21_112308_1
• N-Acetyl-L-glutamicAcid
• NCGC00094839-04
• EN300-881279
• DTXSID3046534
• CHEBI:17533
• DL-Acetylglutamate
• Q-100087
• J-523434
• KBio2_004029
• Q63390524
• CCG-39287
• HMS501E08
• NCGC00166080-02
• Tox21_112308
• 17A85284-85CE-4442-B1DA-2E5EE18AA75F
• 2-acetamido-L-Glutaraldehydate
• BSPBio_003014
• .ALPHA.-(N-ACETYL)-L-GLUTAMIC ACID
• CS-W015956
• bmse000382
• KBio2_006597
• KBio3_002234
• N-Acetylglutamic acid #
• NINDS_000406
• KBioGR_001324
• HY-W015240
• AS-12953
• IDI1_000406
• DB-038054
• KBioSS_001461
• DB04075
• AC9784
• AKOS015837749
• BDBM50151383
• N-Acetyl-L-glutamic acid-gamma-semialdehyde
• SCHEMBL82128
• SPECTRUM1500703
• NS00068576
• N-Acetyl-DL-glutamate
• N-acetyl-glutamate
• EC 214-708-4
• DTXCID1026534
• Glutamic acid, N-acetyl-, L- (8CI)
• InChI=1/C7H11NO5/c1-4(9)8-5(7(12)13)2-3-6(10)11/h5H,2-3H2,1H3,(H,8,9)(H,10,11)(H,12,13)/t5-/m0/s
• N-acetyl L-glutamic acid
• N-Acetyl-L-glutamic acid?
• 2-acetamido-L-Glutaraldehydic acid
• Spectrum4_000892
• FEMA NO. 4752
• N-Acetylglutamic gamma-semialdehyde
• s6245
• Spectrum5_001040
• UNII-MA61H539YZ
• Spectrum_000981
• KBio2_001461
• HMS1921E14
• CHEMBL1234751
• n-acetyl glutamic acid
• N-Acetyl-L-glutamic acid, Vetec(TM) reagent grade, 99%
• Ac-Glu
• CAS-1188-37-0
• N-acetyl-Glutamic acid
• KBio1_000406
• acetylglutamate
• acetyl-glutamate
• N-Acetyl-L-glutamic acid, ReagentPlus(R), 99%
• EINECS 214-708-4
• C00624
• SPBio_001537
• A0693
• NCGC00166080-01

• MDL： MFCD00002802
• Inchi： 1S/C7H11NO5/c1-4(9)8-5(7(12)13)2-3-6(10)11/h5H,2-3H2,1H3,(H,8,9)(H,10,11)(H,12,13)/t5-/m0/s1
• InChI Key： RFMMMVDNIPUKGG-YFKPBYRVSA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C(C([H])([H])[H])=O)=O
• BRN： 1727473

Computed Properties

• Exact Mass: 189.06400
• Monoisotopic Mass: 189.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.8
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White crystals.
• Density: 1.4119 (rough estimate)
• Melting Point: 194-196 °C (lit.)
• Boiling Point: 495.9℃ at 760 mmHg
• Flash Point: 253.7±25.9 °C
• Refractive Index: -15 ° (C=1, H2O)
• Solubility: 36g/l (Lit.)
• Water Partition Coefficient: 2.7 g/100 mL (20 ºC)
• PSA: 103.70000
• LogP: -0.16860
• Specific Rotation: -16 º (c=1, water)
• Solubility: Soluble in water, 2.7 g/100 ml (20 ° C)
• FEMA: 2706
• Optical Activity: [α]22/D −15.6°, c = 1 in H2O

N-Acetyl-L-glutamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：LZ9725000
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives

Additional information on N-Acetyl-L-glutamic acid

N-Acetyl-L-glutamic Acid (CAS 1188-37-0): Properties, Applications, and Market Insights

N-Acetyl-L-glutamic acid (CAS 1188-37-0) is a derivative of L-glutamic acid, a naturally occurring amino acid. This compound plays a significant role in biochemical processes and has garnered attention in various industries, including pharmaceuticals, cosmetics, and food additives. With the increasing demand for bioactive compounds, N-Acetyl-L-glutamic acid has become a focal point for researchers and manufacturers alike.

The chemical structure of N-Acetyl-L-glutamic acid consists of an acetyl group attached to the amino group of L-glutamic acid. This modification enhances its solubility and stability, making it suitable for diverse applications. The compound is often used as a precursor in the synthesis of peptides and other bioactive molecules. Its role in metabolic pathways, particularly in the urea cycle, has also been extensively studied.

One of the most common questions users search for is: "What are the benefits of N-Acetyl-L-glutamic acid in skincare?" This compound is known for its moisturizing properties and ability to improve skin barrier function. It is frequently incorporated into anti-aging formulations and hydrating serums, aligning with the growing trend of clean beauty and sustainable skincare. Consumers are increasingly seeking products with scientifically backed ingredients, and N-Acetyl-L-glutamic acid fits this demand perfectly.

In the pharmaceutical industry, N-Acetyl-L-glutamic acid is utilized as an intermediate in drug development. Its ability to modulate enzymatic activity makes it valuable in therapies targeting metabolic disorders. Researchers are also exploring its potential in neuroprotective applications, given its role in glutamate metabolism. This aligns with the rising interest in brain health supplements and cognitive enhancers.

The food industry has not overlooked the potential of N-Acetyl-L-glutamic acid. It is used as a flavor enhancer and umami agent, particularly in low-sodium products. With the global shift toward health-conscious eating, this compound offers a way to reduce salt content without compromising taste. This application is particularly relevant given the increasing prevalence of hypertension and cardiovascular diseases.

Market trends indicate a steady growth in the demand for N-Acetyl-L-glutamic acid, driven by its versatility and biocompatibility. The compound is often sourced through fermentation processes, which are considered more sustainable compared to traditional chemical synthesis. This aligns with the broader industry shift toward green chemistry and eco-friendly production methods.

Another frequently searched question is: "Is N-Acetyl-L-glutamic acid safe for human consumption?" Extensive studies have shown that this compound is generally recognized as safe (GRAS) when used in approved concentrations. Its safety profile makes it a preferred choice for formulators in the food, cosmetic, and pharmaceutical sectors.

In conclusion, N-Acetyl-L-glutamic acid (CAS 1188-37-0) is a multifaceted compound with applications spanning multiple industries. Its biochemical properties, safety, and compatibility with sustainable practices make it a valuable ingredient in today's market. As research continues to uncover new potentials, the demand for this compound is expected to rise, solidifying its position as a key player in the world of bioactive molecules.